Cas no 6576-93-8 (1,2,5-Trithiepane)

1,2,5-Trithiepane is a cyclic organosulfur compound characterized by a seven-membered ring containing three sulfur atoms. Its unique structure imparts notable chemical properties, including reactivity in sulfur-based transformations and potential applications in coordination chemistry. The compound is of interest in organic synthesis due to its ability to act as a sulfur donor or participate in ring-opening reactions. Its stability under controlled conditions makes it suitable for specialized research applications, particularly in the study of sulfur heterocycles and their derivatives. 1,2,5-Trithiepane may also serve as a precursor for the development of sulfur-containing polymers or ligands in metal complexes. Handling requires standard precautions for reactive sulfur compounds.

1,2,5-Trithiepane structure

Product Name:1,2,5-Trithiepane

CAS No:6576-93-8

MF:C₄H₈S₃

MW:152.301317214966

CID:520520

PubChem ID:522181

Update Time:2025-06-07

1,2,5-Trithiepane Chemical and Physical Properties

Names and Identifiers

- 1,2,5-Trithiepane
- 1,2,5-Trithiapane
- Inchi： 1S/C4H8S3/c1-3-6-7-4-2-5-1/h1-4H2
- InChI Key： JOAOASQIWYLMQC-UHFFFAOYSA-N
- SMILES： S1CCSSCC1

Computed Properties

Exact Mass: 151.97894
Monoisotopic Mass: 151.978812
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 40.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 75.9
XLogP3: 1.3

Experimental Properties

Density: 1.241
Boiling Point: 257.2°C at 760 mmHg
Flash Point: 119.4°C
Refractive Index: 1.617
PSA: 0

1,2,5-Trithiepane Pricemore >>

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